Cas no 1261591-83-6 (2-Amino-5-(4-(trifluoromethyl)phenyl)pyridine-3-methanol)

• Product Name: 2-Amino-5-(4-(trifluoromethyl)phenyl)pyridine-3-methanol
• CAS No: 1261591-83-6
• MF: C₁₃H₁₁F₃N₂O
• MW: 268.234453439713
• CID: 4984173
• Update Time: 2025-10-31

2-Amino-5-(4-(trifluoromethyl)phenyl)pyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-(4-(trifluoromethyl)phenyl)pyridine-3-methanol

• Inchi： 1S/C13H11F3N2O/c14-13(15,16)11-3-1-8(2-4-11)9-5-10(7-19)12(17)18-6-9/h1-6,19H,7H2,(H2,17,18)
• InChI Key： IJJCXHUIKZDZRL-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C1C=NC(=C(CO)C=1)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 290
• XLogP3: 2.7
• Topological Polar Surface Area: 59.1

Additional information on 2-Amino-5-(4-(trifluoromethyl)phenyl)pyridine-3-methanol

Comprehensive Overview of 2-Amino-5-(4-(trifluoromethyl)phenyl)pyridine-3-methanol (CAS No. 1261591-83-6)

2-Amino-5-(4-(trifluoromethyl)phenyl)pyridine-3-methanol (CAS No. 1261591-83-6) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound features a pyridine core substituted with an amino group, a trifluoromethylphenyl moiety, and a hydroxymethyl group, making it a versatile intermediate for drug discovery and material science applications. Researchers are particularly interested in its potential as a building block for small-molecule inhibitors and biologically active agents targeting various diseases.

The trifluoromethyl group in 2-Amino-5-(4-(trifluoromethyl)phenyl)pyridine-3-methanol enhances its lipophilicity and metabolic stability, traits highly sought after in modern drug design. Recent studies highlight its relevance in developing kinase inhibitors, a hot topic in oncology research. With the rise of personalized medicine and targeted therapies, this compound’s role in modulating protein-protein interactions is under exploration. Its CAS No. 1261591-83-6 is frequently searched in academic and industrial databases, reflecting growing demand for high-purity intermediates.

Synthetic routes to 2-Amino-5-(4-(trifluoromethyl)phenyl)pyridine-3-methanol often involve Pd-catalyzed cross-coupling or multistep organic transformations, topics trending in green chemistry forums. Environmental concerns have spurred interest in optimizing its production with catalytic methods to reduce waste. Analysts note increased patent filings involving this compound, particularly in antiviral and anti-inflammatory applications, aligning with global health priorities post-pandemic.

From an analytical perspective, HPLC and LC-MS are commonly employed to characterize CAS No. 1261591-83-6, ensuring compliance with ICH guidelines for impurities. The compound’s chromatographic behavior and spectral data are well-documented, aiding quality control in GMP synthesis. Suppliers emphasize batch-to-batch consistency, addressing industry demands for reliable research chemicals.

Emerging applications of 2-Amino-5-(4-(trifluoromethyl)phenyl)pyridine-3-methanol extend to material science, where its aromatic system contributes to organic electronic materials. Its derivatives are investigated for OLEDs and conductive polymers, tapping into the booming renewable energy sector. This interdisciplinary potential makes it a recurring keyword in SciFinder and Reaxys queries.

Regulatory aspects of CAS No. 1261591-83-6 adhere to REACH and FDA standards, with SDS sheets detailing safe handling practices. While not classified as hazardous, proper laboratory protocols are recommended due to its fine particulate nature. The compound’s storage stability under inert atmospheres is frequently discussed in chemical forums.

In summary, 2-Amino-5-(4-(trifluoromethyl)phenyl)pyridine-3-methanol represents a nexus of medicinal chemistry and advanced materials. Its CAS No. 1261591-83-6 serves as a pivotal identifier for researchers navigating structure-activity relationships or molecular design. As AI-driven drug discovery accelerates, this compound’s data-rich profile positions it as a valuable asset for computational modeling pipelines.